Cas no 3145-16-2 (1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone)
3145-16-2 structure
Product Name:1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
CAS No:3145-16-2
MF:C12H14O5
MW:238.236564159393
CID:2821712
PubChem ID:71360172
Update Time:2025-04-21
1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Acetyl-2,4,6-trihydroxyphenyl)butan-1-one
- DTXSID00783982
- 3145-16-2
- 1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
-
- Inchi： 1S/C12H14O5/c1-3-4-7(14)11-9(16)5-8(15)10(6(2)13)12(11)17/h5,15-17H,3-4H2,1-2H3
- InChI Key： DUESBBVBEULWNB-UHFFFAOYSA-N
- SMILES： CCCC(C1C(O)=C(C(=O)C)C(O)=CC=1O)=O
Computed Properties
- Exact Mass: 238.08412354Da
- Monoisotopic Mass: 238.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 94.8Ų
1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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